Cas no 53727-29-0 (1-methyl-3-phenyl-pyrimidine-2,4,6-trione)

• Product Name: 1-methyl-3-phenyl-pyrimidine-2,4,6-trione
• CAS No: 53727-29-0
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 939038
• PubChem ID: 15545494
• Update Time: 2025-04-19

1-methyl-3-phenyl-pyrimidine-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-phenyl-pyrimidine-2,4,6-trione
• 1-methyl-3-phenyl-1,3-diazinane-2,4,6-trione
• 1-Methyl-3-phenylbarbituric acid
• 1-Methyl-3-phenyl-barbitursaeure
• 1-phenyl-3-methyl barbituric acid
• 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-methyl-3-phenyl
• phenyl methyl barbituric acid
• DTXSID30573939
• 53727-29-0
• SCHEMBL5437358
• 1-Methyl-3-phenylpyrimidine-2,4,6(1H,3H,5H)-trione
• 1-Phenyl-3-methyl-barbituric acid
• KJKZGZSNQWFLDC-UHFFFAOYSA-N
• AKOS015964303
• 1-methyl-3-phenyl-2,4,6-(1H,3H,5H)- pyrimidinetrione
• 1-Phenyl-3-methyl- Barbitursaure

• Inchi： 1S/C11H10N2O3/c1-12-9(14)7-10(15)13(11(12)16)8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： KJKZGZSNQWFLDC-UHFFFAOYSA-N
• SMILES： O=C1CC(N(C)C(N1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 218.06900
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• PSA: 57.69000
• LogP: 1.00460